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Compound of Interest

Compound Name: Tributyl phosphate-d27

Cat. No.: B579870

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on Tributyl phosphate-d27, a
deuterated analog of Tributyl phosphate (TBP). This document is intended for use by
professionals in research, scientific, and drug development fields, offering detailed data,
experimental protocols, and visual workflows to support its application.

Core Compound Information
CAS Number: 61196-26-7[1]

Tributyl phosphate-d27 is the deuterium-labeled version of Tributyl phosphate, an
organophosphorus compound.[2][3] The substitution of hydrogen with deuterium makes it a
valuable tool in various analytical and research applications, particularly as an internal standard
in mass spectrometry-based quantification and as a tracer in metabolic studies.[3][4]

Physicochemical and Isotopic Data

The following tables summarize the key quantitative data for Tributyl phosphate-d27 and its
non-deuterated counterpart.

Table 1: Properties of Tributyl Phosphate-d27
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Property

Value

CAS Number

61196-26-7[1]

Molecular Formula

C12D2704P

Molecular Weight

293.48 g/mol [2]

Physical Form

Liquid[2]

Isotopic Purity

>98 atom % DJ[2]

Chemical Purity

>98% (CP)[2]

Mass Shift

M+27[2]

Table 2: Physical Properties of Tributyl Phosphate (Non-Deuterated)

Property Value
CAS Number 126-73-8[1]
Molecular Formula C12H2704P[5]

Molecular Weight 266.31 g/mol [5]

Appearance Colorless, odorless liquid[5][6]
Melting Point -79 °C[7]

Boiling Point 180-183 °C at 22 mmHg[7]
Density 0.979 g/mL at 25 °CJ[7]

Flash Point 145 °C (closed cup)

Water Solubility

Sparingly soluble[6][8]

Experimental Protocol: Use as an Internal Standard

in LC-MS/MS Analysis

This section details a general methodology for the use of Tributyl phosphate-d27 as an

internal standard for the quantification of Tributyl phosphate in a sample matrix (e.g.,

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.lgcstandards.com/GB/en/Tributyl-phosphate-D27/p/DRE-C17668010
https://www.sigmaaldrich.com/US/en/product/aldrich/756989
https://www.sigmaaldrich.com/US/en/product/aldrich/756989
https://www.sigmaaldrich.com/US/en/product/aldrich/756989
https://www.sigmaaldrich.com/US/en/product/aldrich/756989
https://www.sigmaaldrich.com/US/en/product/aldrich/756989
https://www.lgcstandards.com/GB/en/Tributyl-phosphate-D27/p/DRE-C17668010
https://pubchem.ncbi.nlm.nih.gov/compound/Tributyl-Phosphate
https://pubchem.ncbi.nlm.nih.gov/compound/Tributyl-Phosphate
https://pubchem.ncbi.nlm.nih.gov/compound/Tributyl-Phosphate
https://www.atamanchemicals.com/tributyl-phosphate_u23295/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4187323.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4187323.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4187323.htm
https://www.atamanchemicals.com/tributyl-phosphate_u23295/
https://m.chemicalbook.com/ProductChemicalPropertiesCB4187323_EN.htm
https://www.benchchem.com/product/b579870?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

environmental water sample, biological fluid).

Objective: To accurately quantify the concentration of Tributyl phosphate (TBP) in a sample
using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Tributyl
phosphate-d27 as an internal standard.

Materials and Reagents:

» Tributyl phosphate (TBP) analytical standard

o Tributyl phosphate-d27 (internal standard)

o Methanol (LC-MS grade)

o Water (LC-MS grade)

e Formic acid (optional, for mobile phase modification)

e Sample matrix (e.g., plasma, water)

o Solid Phase Extraction (SPE) cartridges (if sample cleanup is required)
Instrumentation:

¢ Liquid Chromatograph (LC) system

o Tandem Mass Spectrometer (MS/MS) with an appropriate ionization source (e.g.,
Electrospray lonization - ESI)

Procedure:
o Preparation of Stock Solutions:
o Prepare a stock solution of TBP in methanol at a concentration of 1 mg/mL.

o Prepare a stock solution of Tributyl phosphate-d27 in methanol at a concentration of 1
mg/mL.

e Preparation of Calibration Standards and Quality Controls (QCs):
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o From the TBP stock solution, prepare a series of working standard solutions by serial
dilution in methanol to cover the expected concentration range in the samples.

o Prepare QC samples at low, medium, and high concentrations in the same manner.

o Spike a known volume of the appropriate TBP working standard into a blank sample
matrix to create calibration standards.

o Spike a known volume of the appropriate TBP working standard into a blank sample
matrix to create QC samples.

o Preparation of Internal Standard Working Solution:

o Dilute the Tributyl phosphate-d27 stock solution with methanol to a final concentration
(e.g., 100 ng/mL). The optimal concentration should be determined during method
development.

e Sample Preparation:

[e]

Thaw the unknown samples, calibration standards, and QC samples.

o To a fixed volume of each sample (e.g., 100 pL), add a precise volume of the internal
standard working solution (e.g., 10 pL).

o Vortex mix all samples.

o (Optional) If the matrix is complex (e.g., plasma), a protein precipitation step (e.g., with
acetonitrile) or a solid-phase extraction (SPE) cleanup may be necessary to remove
interferences.

e LC-MS/MS Analysis:

o Set up the LC method, including the analytical column, mobile phases, flow rate, and
gradient, to achieve chromatographic separation of TBP from other matrix components.

o Set up the MS/MS method in Multiple Reaction Monitoring (MRM) mode. Determine the
optimal precursor and product ion transitions for both TBP and Tributyl phosphate-d27.
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» Example transition for TBP: [M+H]* — characteristic fragment ion.
» Example transition for Tributyl phosphate-d27: [M+D]* — characteristic fragment ion.
o Inject the prepared samples onto the LC-MS/MS system.
o Data Analysis:
o Integrate the peak areas for both the TBP and Tributyl phosphate-d27 MRM transitions.

o Calculate the ratio of the peak area of TBP to the peak area of Tributyl phosphate-d27.

o Construct a calibration curve by plotting the peak area ratio against the known
concentration of the calibration standards.

o Determine the concentration of TBP in the unknown samples and QC samples by
interpolating their peak area ratios from the calibration curve.

Workflow and Pathway Diagrams

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the
logical relationship of using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to Tributyl
Phosphate-d27]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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